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Compound of Interest

Compound Name: Methyl 2-(hydroxymethyl)acrylate

Cat. No.: B095389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

methyl 2-(hydroxymethyl)acrylate in various solvents. Due to the limited availability of

precise quantitative data in publicly accessible literature, this document combines reported

qualitative observations with estimated solubility values based on the known behavior of

structurally similar acrylate monomers. The information herein is intended to serve as a

valuable resource for laboratory work, formulation development, and theoretical modeling.

Core Concepts in Solubility
The solubility of a substance is its ability to dissolve in a solid, liquid, or gaseous solvent to form

a homogeneous solution. For a liquid solute like methyl 2-(hydroxymethyl)acrylate, the term

"miscibility" is often used to describe its solubility in a liquid solvent. Miscibility refers to the

ability of two liquids to mix in all proportions, forming a single, uniform phase. The principle of

"like dissolves like" is a fundamental concept in predicting solubility, suggesting that substances

with similar polarities are more likely to be soluble in one another.

Methyl 2-(hydroxymethyl)acrylate possesses both a polar hydroxyl (-OH) group and a

moderately polar acrylate ester group. This dual functionality allows for hydrogen bonding and

dipole-dipole interactions, which significantly influence its solubility profile.
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Precise, experimentally determined solubility values for methyl 2-(hydroxymethyl)acrylate
across a wide range of solvents are not readily available in the literature. However, based on its

chemical structure and the known solubility of related compounds such as 2-hydroxyethyl

acrylate, ethyl acrylate, and methyl methacrylate, the following table provides estimated

solubility data. These values should be considered as a guideline for initial experimental design

and should be confirmed through laboratory testing for specific applications.

Solvent Solvent Type
Estimated
Solubility at 25°C (
g/100 mL)

Qualitative
Description

Water Polar Protic > 100 Miscible

Methanol Polar Protic > 100 Miscible

Ethanol Polar Protic > 100 Miscible

Acetone Polar Aprotic > 100 Miscible

Dichloromethane Polar Aprotic > 50 Very Soluble

Toluene Nonpolar < 10 Sparingly Soluble

Hexane Nonpolar < 1 Insoluble

Note: The quantitative data presented are estimations based on the solubility of structurally

analogous compounds and the general principles of chemical solubility. Experimental

verification is strongly recommended.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a liquid

monomer like methyl 2-(hydroxymethyl)acrylate in various solvents. This method is based on

the gravimetric analysis of a saturated solution.

Objective: To quantitatively determine the solubility of methyl 2-(hydroxymethyl)acrylate in a

given solvent at a specific temperature.

Materials:
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Methyl 2-(hydroxymethyl)acrylate (inhibitor-stabilized)

Selected solvents (e.g., water, ethanol, acetone, toluene, hexane)

Analytical balance (accurate to ±0.0001 g)

Thermostatic water bath or incubator

Vials with sealed caps (e.g., 20 mL scintillation vials)

Magnetic stirrer and stir bars

Volumetric flasks and pipettes

Drying oven

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of methyl 2-(hydroxymethyl)acrylate to a series of vials, each

containing a known volume of a different solvent.

Seal the vials to prevent solvent evaporation.

Place the vials in a thermostatic water bath set to the desired temperature (e.g., 25°C) and

stir the mixtures vigorously using a magnetic stirrer for a predetermined equilibration time

(typically 24-48 hours) to ensure saturation.

Sample Collection and Filtration:

After equilibration, stop the stirring and allow any undissolved solute to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-weighed syringe fitted with a filter compatible with the solvent. The filter will remove

any undissolved micro-droplets.
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Gravimetric Analysis:

Dispense the filtered saturated solution into a pre-weighed, dry evaporating dish or vial.

Record the total weight of the dish and the solution.

Place the dish in a drying oven at a temperature sufficient to evaporate the solvent without

causing degradation or polymerization of the solute (e.g., 60-80°C under vacuum).

Periodically remove the dish from the oven, allow it to cool in a desiccator, and weigh it.

Repeat this process until a constant weight is achieved, indicating that all the solvent has

evaporated.

Calculation of Solubility:

Calculate the weight of the dissolved methyl 2-(hydroxymethyl)acrylate by subtracting

the initial weight of the empty dish from the final constant weight.

Calculate the weight of the solvent by subtracting the weight of the dissolved solute from

the total weight of the solution sample.

Express the solubility in grams of solute per 100 mL of solvent, using the density of the

solvent to convert the weight of the solvent to volume.

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Methyl 2-(hydroxymethyl)acrylate is a monomer and can polymerize. Ensure it is properly

stabilized with an inhibitor and avoid exposure to high temperatures, UV light, and sources of

free radicals.

Consult the Safety Data Sheet (SDS) for all chemicals used.
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Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

expected relationship between solvent polarity and the solubility of methyl 2-
(hydroxymethyl)acrylate.
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Solvent Polarity

Expected Solubility of Methyl 2-(hydroxymethyl)acrylate
Polar Solvents

(e.g., Water, Ethanol)
High Solubility / Miscible

Strong H-bonding and
dipole-dipole interactions

Intermediate Polarity
(e.g., Dichloromethane) Moderate SolubilityDipole-dipole interactions

Nonpolar Solvents
(e.g., Toluene, Hexane)

Low to InsolubleWeak van der Waals forces
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To cite this document: BenchChem. [Solubility Profile of Methyl 2-(hydroxymethyl)acrylate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095389#solubility-of-methyl-2-hydroxymethyl-
acrylate-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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